Cas no 1705351-89-8 (1-(naphthalen-1-ylmethyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea)
1-(naphthalen-1-ylmethyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea Chemical and Physical Properties
Names and Identifiers
-
- F6448-1407
- 1-[(naphthalen-1-yl)methyl]-3-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}urea
- AKOS025095809
- 1-(naphthalen-1-ylmethyl)-3-[1-(oxan-4-ylmethyl)pyrazol-4-yl]urea
- 1705351-89-8
- 1-(naphthalen-1-ylmethyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea
-
- Inchi: 1S/C21H24N4O2/c26-21(22-12-18-6-3-5-17-4-1-2-7-20(17)18)24-19-13-23-25(15-19)14-16-8-10-27-11-9-16/h1-7,13,15-16H,8-12,14H2,(H2,22,24,26)
- InChI Key: XCLZXXDAWLDZKF-UHFFFAOYSA-N
- SMILES: O1CCC(CN2C=C(C=N2)NC(NCC2=CC=CC3C=CC=CC2=3)=O)CC1
Computed Properties
- Exact Mass: 364.18992602g/mol
- Monoisotopic Mass: 364.18992602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 483
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 68.2Ų
1-(naphthalen-1-ylmethyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6448-1407-2μmol |
1-[(naphthalen-1-yl)methyl]-3-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}urea |
1705351-89-8 | 90%+ | 2μl |
$57.0 | 2023-05-18 | |
| Life Chemicals | F6448-1407-5μmol |
1-[(naphthalen-1-yl)methyl]-3-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}urea |
1705351-89-8 | 90%+ | 5μl |
$63.0 | 2023-05-18 | |
| Life Chemicals | F6448-1407-10μmol |
1-[(naphthalen-1-yl)methyl]-3-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}urea |
1705351-89-8 | 90%+ | 10μl |
$69.0 | 2023-05-18 | |
| Life Chemicals | F6448-1407-20μmol |
1-[(naphthalen-1-yl)methyl]-3-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}urea |
1705351-89-8 | 90%+ | 20μl |
$79.0 | 2023-05-18 | |
| Life Chemicals | F6448-1407-1mg |
1-[(naphthalen-1-yl)methyl]-3-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}urea |
1705351-89-8 | 90%+ | 1mg |
$54.0 | 2023-05-18 | |
| Life Chemicals | F6448-1407-2mg |
1-[(naphthalen-1-yl)methyl]-3-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}urea |
1705351-89-8 | 90%+ | 2mg |
$59.0 | 2023-05-18 | |
| Life Chemicals | F6448-1407-3mg |
1-[(naphthalen-1-yl)methyl]-3-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}urea |
1705351-89-8 | 90%+ | 3mg |
$63.0 | 2023-05-18 | |
| Life Chemicals | F6448-1407-4mg |
1-[(naphthalen-1-yl)methyl]-3-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}urea |
1705351-89-8 | 90%+ | 4mg |
$66.0 | 2023-05-18 | |
| Life Chemicals | F6448-1407-5mg |
1-[(naphthalen-1-yl)methyl]-3-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}urea |
1705351-89-8 | 90%+ | 5mg |
$69.0 | 2023-05-18 | |
| Life Chemicals | F6448-1407-10mg |
1-[(naphthalen-1-yl)methyl]-3-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}urea |
1705351-89-8 | 90%+ | 10mg |
$79.0 | 2023-05-18 |
1-(naphthalen-1-ylmethyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 1-(naphthalen-1-ylmethyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea
Introduction to 1-(naphthalen-1-ylmethyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea (CAS No. 1705351-89-8) and Its Emerging Applications in Chemical Biology
The compound 1-(naphthalen-1-ylmethyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea, identified by its CAS number 1705351-89-8, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic urea derivative exhibits a unique structural framework that combines a naphthalene moiety with a pyrazole ring, further functionalized by a tetrahydropyran group. Such structural complexity often underpins remarkable biological activity, making this compound a subject of intense interest for researchers exploring novel therapeutic agents.
Recent advancements in drug discovery have highlighted the importance of multifunctional scaffolds that can interact with multiple biological targets or modulate complex signaling pathways. The presence of the naphthalen-1-ylmethyl group in this compound suggests potential interactions with lipophilic binding pockets in proteins, while the pyrazol core is well-documented for its role in various pharmacological activities, including anti-inflammatory and anticancer effects. The tetrahydro-2H-pyran moiety adds an additional layer of conformational flexibility, which can be exploited to optimize binding affinity and pharmacokinetic properties.
In the context of contemporary research, this compound has garnered attention for its potential applications in modulating enzyme activity and receptor interactions. For instance, studies have suggested that derivatives of pyrazole ureas can exhibit inhibitory effects on kinases and other enzymes implicated in metabolic disorders. The structural motif of 1-(naphthalen-1-ylmethyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea aligns well with this trend, as it provides a platform for further derivatization to enhance specificity and potency.
One particularly compelling aspect of this molecule is its ability to engage with biological systems through multiple mechanisms. The aromatic nature of the naphthalene ring facilitates π-stacking interactions, which are crucial for stabilizing protein-ligand complexes. Concurrently, the pyrazole ring can participate in hydrogen bonding and metal coordination, broadening the range of possible biological interactions. These features make it an attractive candidate for developing inhibitors or modulators of protein-protein interactions, which are increasingly recognized as key drivers in many diseases.
The tetrahydro-2H-pyran group further enhances the compound's versatility by introducing a bulky, flexible side chain that can sterically disrupt unwanted binding interactions while improving solubility. This modification is particularly important in drug design, where achieving an optimal balance between potency and pharmacokinetic properties is critical. Preclinical studies have begun to explore the pharmacological profile of this compound, revealing promising results in models of inflammation and cellular proliferation.
From a synthetic chemistry perspective, 1-(naphthalen-1-ylmethyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea exemplifies the power of combinatorial chemistry and scaffold hopping in generating novel bioactive molecules. The synthesis involves multi-step reactions that carefully assemble each functional group into a cohesive structure. Recent innovations in catalytic methods have enabled more efficient and scalable production of such complex molecules, reducing costs and accelerating their transition into clinical development pipelines.
The integration of computational chemistry techniques has further accelerated the discovery process for this class of compounds. Molecular docking simulations have been employed to predict binding affinities and optimize lead structures before experimental validation. These virtual screening approaches have identified several derivatives of 1-(naphthalen-1-ylmethyl)-3-(1-((tetrahydro-2H-pyran-4-yli)methyl)-1H-pyrazol -4 -yl)urea with enhanced activity against target enzymes, demonstrating the value of interdisciplinary collaboration between experimentalists and computational scientists.
In summary, CAS No. 1705351 - 89 - 8 represents a structurally sophisticated molecule with significant potential in chemical biology and drug discovery. Its unique combination of functional groups—naphthalene, pyrazole, and tetrahydropyran—provides a versatile platform for developing novel therapeutic agents targeting diverse biological pathways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.
1705351-89-8 (1-(naphthalen-1-ylmethyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)